N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide

• IUPAC Name: N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide
• InChI: InChI=1S/C13H12BrN3O3/c1-8-2-3-10(9(14)6-8)15-12(19)7-17-5-4-11(18)16-13(17)20/h2-6H,7H2,1H3,(H,15,19)(H,16,18,20)
• InChI Key: OJDWDOPEGNSJKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C=CC(=O)NC2=O)Br
• Molecular Formula: C13H12BrN3O3
• Molecular Weight: 338.16 g/mol

Description

N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide, also known as BMDP, is a novel psychoactive substance that belongs to the class of cathinones. BMDP has gained popularity in the research community due to its potent psychostimulant effects and potential therapeutic applications.

Mechanism of Action

N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide acts as a monoamine transporter inhibitor and can block the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, resulting in potent psychostimulant effects. N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide also acts as an agonist at the sigma-1 receptor, which has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects
N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide has been shown to increase locomotor activity and induce hyperthermia in animal models. It can also increase heart rate and blood pressure and cause pupillary dilation. N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide has been found to possess analgesic properties and can alleviate pain in animal models.

Advantages and Limitations for Lab Experiments

N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in large quantities. N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide has potent psychostimulant effects and can be used to study the mechanisms underlying drug addiction and abuse. However, N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide also has several limitations. It has not been extensively studied in humans, and its long-term effects on the brain and body are not well understood. N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide is also a controlled substance in many countries, which limits its availability for research purposes.

Future Directions

There are several future directions for research on N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide. One area of interest is its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide has been shown to exhibit analgesic properties and may be useful in the treatment of chronic pain. Another area of interest is the development of novel analogs of N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide that possess improved pharmacological properties and reduced toxicity. Finally, further studies are needed to investigate the long-term effects of N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide on the brain and body and to determine its potential for abuse and addiction.

Synthesis Methods

N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide can be synthesized using a simple and efficient method that involves the reaction of 2-bromo-4-methylbenzaldehyde with 2,4-dioxypyrimidine-1-amine in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting product is then treated with acetic acid and hydrochloric acid to yield N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide as a white crystalline powder.

Scientific Research Applications

N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been shown to exhibit potent psychostimulant effects and can increase the release of dopamine, norepinephrine, and serotonin in the brain. N-(2-bromo-4-methylphenyl)-2-(2,4-dioxopyrimidin-1-yl)acetamide has also been found to possess analgesic properties and can alleviate pain in animal models.